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Compound of Interest

Compound Name: Negletein

Cat. No.: B1678014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

synthesis of Negletein, a flavonoid of growing interest for its diverse biological activities. This

document is intended to serve as a core resource for researchers, scientists, and professionals

involved in drug discovery and development.

Chemical Structure of Negletein
Negletein, a polyoxygenated flavone, is chemically known as 5,6-dihydroxy-7-methoxy-2-

phenyl-4H-chromen-4-one.[1][2][3] It is a member of the flavonoid family of natural compounds.

[2] The molecular formula of Negletein is C16H12O5, and its molecular weight is

approximately 284.26 g/mol .[2] Synonyms for Negletein include 5,6-Dihydroxy-7-

methoxyflavone and 7-O-Methylbaicalein.[2][3] The crystal structure of Negletein has been

reported, providing detailed insights into its three-dimensional conformation.[1]
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Identifier Value Source

IUPAC Name
5,6-dihydroxy-7-methoxy-2-

phenylchromen-4-one
[2]

Molecular Formula C16H12O5 [2][3][4]

Molecular Weight 284.26 g/mol [2]

CAS Number 29550-13-8 [2]

Synonyms

5,6-Dihydroxy-7-

methoxyflavone, 7-O-

Methylbaicalein

[2][3]

Synthesis of Negletein
Several synthetic routes to Negletein have been reported, offering different strategies for its

preparation in a laboratory setting.

Synthesis from Baicalin
A convenient one-pot method for synthesizing Negletein starts from baicalin.[5] This approach

involves the esterification of baicalin followed by treatment with a reducing agent.[5]

Experimental Protocol:

Esterification: Baicalin is catalyzed by concentrated sulfuric acid (H2SO4) in methanol.[5]

Reduction: The resulting intermediate is then treated with excess sodium borohydride

(NaBH4) to yield Negletein.[5]

This method is noted for its efficiency and provides a straightforward route to Negletein.[5]

Synthesis from Crysin
Another reported synthesis of Negletein begins with crysin, an easily accessible flavone.[6]

This convergent synthesis also yields other polyoxygenated flavones like mosloflavone and

baicalein.[6] The core of this method involves a bromination/methoxylation procedure followed

by a base-induced Wesley-Moser type rearrangement.[6]
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Experimental Protocol:

A detailed protocol for a similar demethylation approach to yield a related compound is

described, which can be adapted. For the synthesis of Negletein from a trimethoxy precursor:

A solution of 5,6,7-trimethoxybaicalein (600 mg, 1.9 mmol) in 47% hydrobromic acid (30 ml)

and glacial acetic acid (45 ml) is refluxed overnight.[1]

The reaction mixture is then poured into ice-water (200 ml).[1]

The resulting precipitate is filtered off, washed with water, and recrystallized from ethanol

(100 ml) to furnish a pale-yellow precipitate of Negletein.[1]

This method resulted in a 74% yield.[1]

Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of Negletein starting

from a suitable precursor.

Starting Material
Chemical Transformation Purification Final Product

Baicalin or Crysin Derivative
Esterification & Reduction

or
Bromination & Methoxylation

Reagents Precipitation &
Recrystallization

Crude Product NegleteinPure Compound

Click to download full resolution via product page

Caption: A generalized workflow for the chemical synthesis of Negletein.

Biological Activities and Signaling
While this guide focuses on the chemical aspects of Negletein, it is worth noting its emerging

biological significance. Negletein has been shown to exhibit various biological activities. For

instance, derivatives of Negletein have been synthesized and investigated as potent

anticancer agents for acute myeloid leukemia, acting through the regulation of multiple
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signaling pathways.[7] However, a specific, well-defined signaling pathway for Negletein itself

is a subject of ongoing research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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